What exactly is 1-Pentene?
1 Pentene is an Alpha-Olefin. Most often, 1-pentene gets created as a byproduct from the catalytic or thermal cracking of petroleum or the production of propylene and ethylene through the cracking of the hydrocarbon fractions with heat.
1-Pentene is a hydrocarbon and one of the pentene's isomers.
The chemical properties of 1-Pentene
1-Pentene is one of the hydrocarbons with a chemical formula that is C5H12. It has an average melting point of 27.4degC with a density of 0.739 mg/cm3; the kinetic viscosity is 1.959x10-6 cm2/s at 20°C.
The Uses of 1-Pentene
1-Pentene is a component in the manufacture of d-xylitol, the l-arabinitol derivative, and the hydrazones that salicylaldehydes. It also serves as a blending agent for high-octane gasoline. It reacts with p-toluene sulfonate to yield 1-(2-iodo-penta...